Methyl 2'-amino-6'-(2-methoxyethyl)-1,7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-6'-(2-methoxyethyl)-1,7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C22H23N3O6/c1-12-11-15-16(19(26)25(12)9-10-29-3)22(17(18(23)31-15)20(27)30-4)13-7-5-6-8-14(13)24(2)21(22)28/h5-8,11H,9-10,23H2,1-4H3
• InChI Key: IDCZZNRVTRLYMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CCOC)C3(C4=CC=CC=C4N(C3=O)C)C(=C(O2)N)C(=O)OC
• Molecular Formula: C22H23N3O6
• Molecular Weight: 425.4 g/mol

Description

“Methyl 2’-amino-6’-(2-methoxyethyl)-1,7’-dimethyl-2,5’-dioxospiro[indole-3,4’-pyrano[3,2-c]pyridine]-3’-carboxylate” is a complex organic compound. It has a molecular formula of C22H23N3O6. This compound is part of the indole family, which are versatile and common nitrogen-based heterocyclic scaffolds frequently used in the synthesis of various organic compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes an indole ring, a pyrano ring, and a pyridine ring, all fused together in a spiro configuration.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural similarities to Methyl 2'-amino-6'-(2-methoxyethyl)-1,7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate have been synthesized and analyzed for their structural properties. For instance, studies have focused on synthesizing and characterizing compounds with modifications on the pyridine and indole moieties, which are crucial for understanding the chemical and physical properties of these compounds. These analyses contribute to the development of new materials and molecules with potential applications in medicinal chemistry and materials science (Low et al., 1996).

Bioreductive Anticancer Agents

The research into compounds with similar structures has led to the development of novel bioreductive anticancer agents. These compounds undergo structural transformation under hypoxic conditions, commonly found in solid tumors, to exert their cytotoxic effects. The synthesis and study of amino-substituted quinones, which share a similar synthetic pathway or structural motif with the compound , highlight the potential of such molecules in designing new anticancer therapies (Cotterill et al., 1994).

Novel Synthetic Pathways

Research into the synthesis of functionalized pyridines and pyrano[3,2-c]pyridines from pyridone precursors, similar to the compound of interest, reveals innovative synthetic routes. These pathways enable the creation of complex molecules with multiple functionalities, which are valuable in pharmaceutical research and development. Understanding these synthetic strategies can lead to the discovery of new drugs and materials with improved properties (Mekheimer et al., 1997).

Future Directions

Indole-based compounds are of significant interest in the field of organic chemistry due to their versatility and the wide range of reactions they can participate in. Future research may focus on developing new synthetic methods and exploring the potential biological and pharmaceutical applications of these compounds.